Cas no 2743442-58-0 (N-(4-aminocyclohexyl)-2-(5-fluoro-1H-indol-1-yl)-N-methylacetamide hydrochloride)

• Product Name: N-(4-aminocyclohexyl)-2-(5-fluoro-1H-indol-1-yl)-N-methylacetamide hydrochloride
• CAS No: 2743442-58-0
• MF: C₁₇H₂₃ClFN₃O
• MW: 339.835426568985
• MDL: MFCD34575989
• CID: 5680266
• PubChem ID: 165719172
• Update Time: 2025-06-12

N-(4-aminocyclohexyl)-2-(5-fluoro-1H-indol-1-yl)-N-methylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26676521
• 2743442-58-0
• N-(4-aminocyclohexyl)-2-(5-fluoro-1H-indol-1-yl)-N-methylacetamide hydrochloride

• MDL： MFCD34575989
• Inchi： 1S/C17H22FN3O.ClH/c1-20(15-5-3-14(19)4-6-15)17(22)11-21-9-8-12-10-13(18)2-7-16(12)21;/h2,7-10,14-15H,3-6,11,19H2,1H3;1H
• InChI Key： CPECPJLGKPFJEL-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)C=CN2CC(N(C)C1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 339.1513682g/mol
• Monoisotopic Mass: 339.1513682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

Additional information on N-(4-aminocyclohexyl)-2-(5-fluoro-1H-indol-1-yl)-N-methylacetamide hydrochloride

Introduction to N-(4-aminocyclohexyl)-2-(5-fluoro-1H-indol-1-yl)-N-methylacetamide hydrochloride (CAS No. 2743442-58-0)

N-(4-aminocyclohexyl)-2-(5-fluoro-1H-indol-1-yl)-N-methylacetamide hydrochloride (CAS No. 2743442-58-0) is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, combines a cyclohexylamine moiety with a fluoro-substituted indole ring, linked through an amide bond to a methylacetamide group. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further exploration in medicinal chemistry.

The N-(4-aminocyclohexyl) component of the molecule contributes to its unique physicochemical properties, including steric hindrance and basicity, which can influence its interactions with biological targets. The presence of the 5-fluoro-1H-indol-1-yl group introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability and binding affinity in drug molecules. This structural feature has been widely exploited in the development of bioactive compounds, particularly in the quest for enhanced pharmacological efficacy and selectivity.

The N-methylacetamide hydrochloride moiety provides a polar functional group that aids in the compound's solubility in aqueous environments, facilitating its use in various formulation strategies. This characteristic is particularly important in drug development, where bioavailability and pharmacokinetic profiles are critical determinants of clinical success. The hydrochloride form also ensures that the compound is protonated at physiological pH, which can affect its absorption and distribution within the body.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the combination of the cyclohexylamine and fluoro-indole moieties may interact favorably with specific biological targets, such as enzymes and receptors involved in disease pathways. For instance, preliminary computational studies indicate potential interactions with enzymes implicated in inflammatory responses and neurodegenerative disorders.

In vitro studies have begun to unravel the pharmacological profile of N-(4-aminocyclohexyl)-2-(5-fluoro-1H-indol-1-yl)-N-methylacetamide hydrochloride. These investigations have revealed promising activities against certain enzymatic targets, suggesting its potential as a lead compound for further optimization. The fluoro-substituted indole ring, in particular, has shown intriguing interactions with proteins known to be involved in signal transduction pathways relevant to cancer and neurological diseases. This has spurred interest among medicinal chemists to explore derivatives of this compound for therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. The introduction of fluorine atoms into the indole ring is particularly challenging but can be achieved using specialized reagents and methodologies developed by experts in synthetic organic chemistry.

The hydrochloride salt form was chosen for this compound due to its favorable solubility characteristics, which are essential for pharmaceutical applications. Solubility plays a crucial role in drug formulation, as it directly impacts absorption rates and bioavailability. By converting the free base form into its hydrochloride salt, researchers enhance the compound's solubility in water-based solutions, making it more suitable for oral or injectable formulations.

Ongoing research is focused on optimizing the pharmacokinetic properties of N-(4-aminocyclohexyl)-2-(5-fluoro-1H-indol-1-yl)-N-methylacetamide hydrochloride. Strategies such as prodrug design and formulation innovations are being explored to improve its metabolic stability and target specificity. Additionally, efforts are underway to evaluate its potential side effects and toxicity profiles through rigorous preclinical testing. These studies are essential for ensuring that the compound is safe and effective before it can be considered for human clinical trials.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one. By leveraging large datasets of chemical structures and biological activities, computational models can predict novel interactions and optimize molecular properties with remarkable accuracy. This approach has significantly reduced the time required to develop lead compounds from years to mere months, revolutionizing the pharmaceutical industry.

The versatility of N-(4-aminocyclohexyl)-2-(5-fluoro-1H-indol-1-yl)-N-methylacetamide hydrochloride extends beyond its potential therapeutic applications; it also serves as a valuable scaffold for developing new analogs with tailored properties. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological profile to address unmet medical needs more effectively. This flexibility makes it an attractive molecule for medicinal chemists seeking innovative solutions in drug development.

In conclusion, N-(4-aminocyclohexyl)-2-(5-fluoro-1H-indol-1-yl)-N-methylacetamide hydrochloride (CAS No. 2743442-58-0) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its complex molecular architecture combines elements known to enhance binding affinity and solubility, making it a compelling candidate for further exploration. As computational methods and synthetic techniques continue to evolve, this compound holds great potential for contributing to the development of novel therapeutics across multiple disease areas.